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Compound of Interest

Compound Name: Bromochlorodifluoromethane

Cat. No.: B1201744

Essential Safety and Handling Guide for
Bromochlorodifluoromethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Bromochlorodifluoromethane (CBrCIF2), also known as Halon 1211. Adherence to these
procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Immediate Precautions

Bromochlorodifluoromethane is a colorless, nonflammable gas that is mildly toxic by
inhalation.[1] It functions as a simple asphyxiant by displacing oxygen, which can lead to rapid
suffocation, particularly in confined spaces.[2][3] Direct contact with the liquefied gas can cause
frostbite.[2][4] Upon heating, containers may rupture violently, and the substance can
decompose to release toxic and irritating gases such as hydrogen fluoride, hydrogen bromide,
hydrogen chloride, and phosgene.[2][5]

Immediate Actions:

e In Case of a Leak or Spill: Evacuate the area immediately.[1] Ventilate the space thoroughly.
[2] For large spills, consider an initial downwind evacuation of at least 500 meters (1/3 mile).
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[6] Leaking cylinders should be moved to a safe, open area.[4] Do not re-enter a confined
space without a self-contained breathing apparatus (SCBA).[2]

 In Case of Fire: While not flammable, containers can explode when heated.[1] Use an
extinguishing agent suitable for the surrounding fire.[3] Cool containers with a water spray
from a safe distance.[1] Firefighters must wear full protective clothing and SCBA.[2]

o First Aid:

o Inhalation: Move the individual to fresh air and keep them comfortable.[2] If breathing is
difficult or has stopped, provide artificial respiration or oxygen.[3] Seek immediate medical
attention.[5]

o Skin Contact (Frostbite): Rinse the affected area with plenty of lukewarm water.[5] Do not
remove clothing.[5] Seek immediate medical attention.

o Eye Contact (Frostbite): Immediately flush the eyes with plenty of warm water for at least
15 minutes, holding the eyelids open.[2] Seek immediate medical attention.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the required equipment.
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Protection Type

Required PPE

Specifications and
Conditions for Use

Eye Protection

Chemical goggles or safety

glasses with side shields

Must be worn at all times when
handling the chemical to
prevent contact with gas or
liquid.[2][4] A face shield is
recommended when there is a

risk of liquid splash.[5]

Hand Protection

Cold-insulating gloves

Required when handling
containers of the liquefied gas
to prevent frostbite.[1][5]
Neoprene or polyvinyl chloride
(PVC) gloves are also
recommended to minimize skin
contact.[1][4]

Body Protection

Normal work wear; protective

clothing as needed

Standard laboratory coats are
generally sufficient for handling
small quantities in a well-
ventilated area.[2] For larger
quantities or in situations with
a higher risk of release,
chemical protective clothing
specifically recommended by
the manufacturer should be

worn.[1]

Respiratory Protection

Not normally required with

adequate ventilation

In case of inadequate
ventilation, in oxygen-deficient
atmospheres, or during a large
release, a NIOSH-approved
self-contained breathing
apparatus (SCBA) is required.
[2][4] Air-purifying respirators
will not provide protection in
oxygen-deficient

environments.[2]
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Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Ventilation: Always use Bromochlorodifluoromethane in a well-ventilated area.[2] Local
exhaust ventilation should be used for large volumes.[2]

Cylinder Handling: Cylinders should be stored upright and firmly secured to prevent them
from falling or being knocked over.[3] Do not drag, roll, or drop cylinders.[3] Use a suitable
hand truck for moving cylinders.[3]

Storage Conditions: Store in a cool, dry, well-ventilated area, out of direct sunlight.[2] The
storage temperature should not exceed 52°C (125°F).[3] Keep containers tightly closed.[2]

Incompatible Materials: Avoid contact with alkali or alkaline earth metals, and powdered
metals such as aluminum and zinc.[2]

Disposal Plan

Due to its ozone-depleting potential, the release of Bromochlorodifluoromethane into the

atmosphere should be avoided.[7][8]

Waste Disposal: Dispose of contents and containers in accordance with all applicable local,
regional, and national regulations.[2][3] Do not dispose of untreated waste in the sewer
system.[3]

Recycling and Recovery: Contact the manufacturer or a licensed waste disposal company
for information on recovery and recycling options.[2][7] Waste material should be recovered
and returned to the vendor or a licensed disposal company whenever possible.[1]

Quantitative Data Summary

The following tables provide key quantitative data for Bromochlorodifluoromethane.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1201744?utm_src=pdf-body
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://www.airgas.com/msds/001166.pdf
https://www.airgas.com/msds/001166.pdf
https://www.airgas.com/msds/001166.pdf
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://www.airgas.com/msds/001166.pdf
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://www.benchchem.com/product/b1201744?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/bromochlorodifluoromethane-dic3682.html
https://grokipedia.com/page/Bromochlorodifluoromethane
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://www.airgas.com/msds/001166.pdf
https://www.airgas.com/msds/001166.pdf
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/k/kidde/resources/bromochlorodifluoromethane_-_172498_halon_1211.pdf?rev=a4da73a7e4eb44c2a9c571f8c808bcd0&rid=56c45a5d1c97408aa54725b4ecea641c&hash=C2DA444CA52060B384C63A03AF4423FA
https://www.guidechem.com/encyclopedia/bromochlorodifluoromethane-dic3682.html
https://www.echemi.com/products/pid_Seven23048-bromochlorodifluoromethane.html
https://www.benchchem.com/product/b1201744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Molecular Formula

CBrCIF2

Molecular Weight 165.36 g/mol [7]
Boiling Point -3.7 °C to -4 °C[1][8]
Melting Point -159.5 °C[1]

Vapor Density 5.7 (Air = [1]
Water Solubility Insoluble[7]

Appearance

Colorless gas|[1]

Odor

Almost odorless|[1]

Toxicity Data

Test Species Value
Inhalation LC50 Rat 200,000 ppm / 15 minutes[1]
Inhalation LC50 Rat 62,600 ppm / 1 hour[3]

Cardiac Sensitization (NOAEL) Canine

5,000 ppm (5 min)[2]

Cardiac Sensitization (LOAEL)  Canine

10,000 ppm (5 min)[2]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling Bromochlorodifluoromethane.
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PPE Selection for Bromochlorodifluoromethane Handling

Start: Assess Task

Is ventilation adequate?

es

Small-scale lab use?

Potential for liquid contact?

No

Required PPE:
- Chemical Goggles
- Standard Lab Coat

Add:
- Cold-insulating/Neoprene Gloves

Large release or emergency?

Required PPE:
- SCBA
- Chemical Protective Clothing

Proceed with Task

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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